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Get Quote

Synthetic Pathway of Oxolinic Acid

The synthesis of Oxolinic Acid is a multi-step chemical process. The workflow below outlines the key stages

from starting material to the final product.
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1,2-methylenedioxybenzene
(Starting Material)

Nitration
(Reaction with nitric acid)

Hydrogenation
(Reduction with H₂)

Produces
3,4-methylenedioxy-1-nitrobenzene

Substitution
(Reaction with ethoxymethylenemalonic ester)

Produces
3,4-methylenedioxyaniline

Cyclization
(Heating)

Forms substitution
product

Hydrolysis
(Base, e.g., DMF)

Cyclizes to ethyl ester
of 4-hydroxy-6,7-methylenedioxy-

quinoline-3-carboxylic acid

Alkylation
(Treatment with ethyl iodide)

Hydrolyzes ester
to carboxylic acid

Introduces ethyl group
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Oxolinic Acid
(Final Product)

finalizing structure

Click to download full resolution via product page

Figure 1: The multi-step chemical synthesis workflow of Oxolinic Acid [1].

Detailed Reaction Parameters

The table below expands on the key transformations involved in the synthesis.

Step
Process
Description

Key Reagents & Conditions Intermediate/Product Formed

1. Nitration Electrophilic

aromatic
substitution

introducing a
nitro group [1]

Nitrating agent (e.g., nitric

acid/sulfuric acid mixture) [1]

3,4-methylenedioxy-1-

nitrobenzene [1]

2.
Hydrogenation

Reduction of the
nitro group to an

amino group [1]

Hydrogen gas (H₂), catalyst
(e.g., Raney Nickel,

Palladium on Carbon) [1]

3,4-methylenedioxyaniline [1]

3. Substitution Reaction of the

aniline with an
active methylene

compound [1]

Ethoxymethylenemalonic

ester [1]

Substitution product (precursor

for cyclization) [1]

4. Cyclization Ring closure to

form the core
quinolone

structure [1]

Heating [1] Ethyl ester of 4-hydroxy-6,7-

methylenedioxyquinoline-3-
carboxylic acid [1]
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Step
Process
Description

Key Reagents & Conditions Intermediate/Product Formed

5. Ester
Hydrolysis

Cleavage of the

ester to the
carboxylic acid

[1]

Basic medium (e.g., NaOH,

KOH), dimethylformamide
(DMF) as solvent [1]

Carboxylic acid intermediate [1]

6. N-Alkylation Introduction of

the ethyl group
on the quinoline

nitrogen [1]

Ethyl iodide (alkylating agent)

[1]

Oxolinic Acid (5-ethyl-8-oxo-

5,8-dihydro-[1,3]dioxolo[4,5-
g]quinoline-7-carboxylic acid)

[1]

Key Physicochemical Properties of the Final Product

Understanding the properties of the final compound is crucial for purification, analysis, and formulation.

Property Value / Description Citation

Chemical Formula C₁₃H₁₁NO₅ [1] [2]

Molecular Weight 261.23 g/mol [1] [2]

Physical Appearance White to pale yellow crystalline solid [1]

Melting Point 315 °C [1]

pKa 6.3 [1]

Minimum Purity >98% [1]

Production and Regulatory Context

Production Status: Oxolinic acid was first introduced in 1989 in Japan and has been

manufactured by companies like Sumitomo Chemical Co. [1]. It is typically synthesized via the
described chemical process rather than fermentation [1].
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Regulatory Status: The compound is not approved for veterinary use in the UK or the European

Union [1]. Its human use has been limited and largely superseded by other agents [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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